Cas no 1500729-66-7 (1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine)

1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine structure
1500729-66-7 structure
Product Name:1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine
CAS No:1500729-66-7
MF:C11H13BrFN
MW:258.130025625229
CID:5913444
PubChem ID:83732543
Update Time:2024-01-13

1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine
    • 1500729-66-7
    • EN300-1895770
    • 1-[1-(5-bromo-2-fluorophenyl)cyclopropyl]ethan-1-amine
    • Inchi: 1S/C11H13BrFN/c1-7(14)11(4-5-11)9-6-8(12)2-3-10(9)13/h2-3,6-7H,4-5,14H2,1H3
    • InChI Key: WAPZXPJIDSOVDB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C1(C(C)N)CC1)F

Computed Properties

  • Exact Mass: 257.02154g/mol
  • Monoisotopic Mass: 257.02154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-amine Pricemore >>

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